Cas no 131998-24-8 (5,7-Dichloro-1,8-naphthyridin-2-amine)

• Product Name: 5,7-Dichloro-1,8-naphthyridin-2-amine
• CAS No: 131998-24-8
• MF: C₈H₅Cl₂N₃
• MW: 214.051398992538
• MDL: MFCD16556228
• CID: 1026516
• PubChem ID: 10751109
• Update Time: 2025-11-01

5,7-Dichloro-1,8-naphthyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichloro-1,8-naphthyridin-2-amine
• 5,7-Dichloro-1,8-phthyridin-2-amine
• 2-Amino-5,7-dichloro-1,8-naphthyridine
• AK-55114
• ANW-68942
• CTK8C2744
• KB-73143
• 1,8-Naphthyridin-2-amine, 5,7-dichloro-
• 5919AA
• FCH1343401
• AX8216435
• DB-358689
• A909317
• 131998-24-8
• Y11132
• DS-14685
• DTXSID30444372
• ZB0085
• AKOS016005876
• CS-0112325
• SY113088
• SCHEMBL9379563
• MFCD16556228

• MDL： MFCD16556228
• Inchi： 1S/C8H5Cl2N3/c9-5-3-6(10)12-8-4(5)1-2-7(11)13-8/h1-3H,(H2,11,12,13)
• InChI Key： NEAYOFOFEATUKC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC2C1=CC=C(N)N=2)Cl

Computed Properties

• Exact Mass: 212.98625
• Monoisotopic Mass: 212.9860526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 2.7

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 364.7°C at 760 mmHg
• Flash Point: 174.4±26.5 °C
• PSA: 51.8
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5,7-Dichloro-1,8-naphthyridin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 5,7-Dichloro-1,8-naphthyridin-2-amine

Introduction to 5,7-Dichloro-1,8-naphthyridin-2-amine (CAS No. 131998-24-8)

5,7-Dichloro-1,8-naphthyridin-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 131998-24-8, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the naphthyridine class, a structural motif known for its broad spectrum of biological activities and utility in drug development. The presence of chloro substituents at the 5th and 7th positions, along with an amine group at the 2nd position, imparts unique electronic and steric properties that make this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The structural framework of 5,7-Dichloro-1,8-naphthyridin-2-amine (CAS No. 131998-24-8) consists of two fused pyridine rings, which are a hallmark of naphthyridine derivatives. This bicyclic system contributes to the compound's stability and reactivity, enabling it to participate in various chemical transformations that are essential for drug design. The chlorine atoms at the 5th and 7th positions serve as electron-withdrawing groups, which can modulate the electronic properties of the molecule and influence its interactions with biological targets. Additionally, the amine group at the 2nd position provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

In recent years, 5,7-Dichloro-1,8-naphthyridin-2-amine (CAS No. 131998-24-8) has been extensively studied for its potential in pharmaceutical applications. One of the most promising areas of research involves its use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. Therefore, kinase inhibitors have become a major focus in drug discovery efforts.

Several studies have demonstrated that derivatives of 5,7-Dichloro-1,8-naphthyridin-2-amine (CAS No. 131998-24-8) exhibit potent inhibitory effects on specific kinases. For instance, modifications to the chlorine substituents or the amine group have been shown to enhance binding affinity and selectivity towards target enzymes. These findings highlight the compound's potential as a lead structure for developing novel anticancer agents. Furthermore, computational studies have been employed to predict the binding modes of these derivatives with kinase active sites, providing valuable insights into their mechanism of action.

Beyond its applications in oncology, 5,7-Dichloro-1,8-naphthyridin-2-amine (CAS No. 131998-24-8) has also been explored in other therapeutic areas. Researchers have investigated its potential as an antimicrobial agent due to its ability to disrupt bacterial cell membranes or interfere with essential metabolic pathways. Preliminary studies have shown promising results against certain resistant bacterial strains, suggesting that this compound could be a valuable addition to antimicrobial drug pipelines.

The synthesis of 5,7-Dichloro-1,8-naphthyridin-2-amine (CAS No. 131998-24-8) involves multi-step organic reactions that typically begin with readily available starting materials such as pyridine derivatives. The introduction of chlorine atoms at the 5th and 7th positions can be achieved through chlorination reactions using appropriate reagents under controlled conditions. Subsequent functionalization at the 2nd position via amination reactions completes the synthesis process. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

The pharmacokinetic properties of 5,7-Dichloro-1,8-naphthyridin-2-amine (CAS No. 131998-24-8) are also subjects of interest in drug development. Studies have examined its solubility, stability under various conditions, and metabolic pathways to ensure that it can be effectively delivered to target tissues and remain active long enough to exert its therapeutic effects. Understanding these properties is crucial for optimizing dosing regimens and minimizing potential side effects.

In conclusion,5,7-Dichloro-1,8-naphthyridin-2-aminese (CAS No. 131998-24-8) is a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent scaffold for designing molecules with targeted biological activities. As research continues to uncover new applications for this compound,5Dichloro1naphthyridineamidine derivatives are likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.